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Compound of Interest

N,N-Dimethyl-10H-phenothiazin-2-
Compound Name:

amine
CAS No.: 92192-93-3
Cat. No.: B14373083

Get Quote

Introduction & Mechanistic Causality

Phenothiazines are privileged scaffolds in medicinal chemistry, forming the core of numerous
antipsychotic, antimicrobial, and antineoplastic agents. The functionalization of 2-
aminophenothiazine presents a classic regioselectivity challenge: the molecule possesses two
distinct nitrogen centers—the exocyclic primary amine at the C-2 position and the endocyclic
secondary amine at the N-10 position [1].

Achieving precise regiocontrol during N-methylation requires a deep understanding of the
electronic and steric environments of these two nitrogen atoms:

e The C-2 Primary Amine: This nitrogen is aniline-like. It is highly nucleophilic and sterically
accessible. It readily participates in condensation reactions with aldehydes to form imines or
iminium ions.

e The N-10 Secondary Amine: This nitrogen is part of the central thiazine ring. Its lone pair is
delocalized into the two adjacent aromatic rings, significantly reducing its nucleophilicity.
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Furthermore, the butterfly conformation of the phenothiazine core makes the N-10 position
sterically hindered.

The Causality of Reagent Selection: Because of these differences, electrophilic methylating
agents (like Mel) in the presence of weak bases will preferentially attack the C-2 amine, though
often leading to a mixture of mono-, di-, and over-alkylated quaternary salts. To achieve
selective N,N-dimethylation at C-2, Reductive Amination (specifically the Eschweiler-Clarke
reaction) is the gold standard. The N-10 amine is too sterically hindered and electronically
deactivated to form the requisite iminium intermediate, ensuring 100% chemoselectivity for the
C-2 position.

Conversely, to methylate the N-10 position, one must overcome its poor nucleophilicity by
deprotonating it with a strong base (e.g., NaH) to form the highly reactive phenothiazide anion
[2]. However, because the C-2 amine is also susceptible to alkylation under these harsh
conditions, the authoritative approach to synthesizing 10-methyl-2-aminophenothiazine is to
perform the N-10 methylation on a 2-nitrophenothiazine precursor, followed by reduction of the
nitro group to the primary amine [3].

Regioselectivity Logic & Reaction Pathways

The following diagram illustrates the strategic divergence required to functionalize the specific
nitrogen centers of the phenothiazine scaffold.
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Figure 1: Strategic pathways for the regioselective N-methylation of the phenothiazine scaffold.
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Quantitative Data: Comparison of Methylation
Strategies

To assist in protocol selection, the following table summarizes the operational parameters and

expected outcomes for the two primary synthetic objectives.
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Experimental Protocols

Protocol A: Selective N,N-Dimethylation of C-2 via
Eschweiler-Clarke Reaction

This self-validating protocol leverages the Eschweiler-Clarke reaction. The evolution of CO2

gas serves as an in-process visual indicator of the hydride transfer step.

Materials:

e 2-Aminophenothiazine (1.0 eq, 10 mmol, 2.14 g)
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e Formic acid (85% aq, 5.0 eq, 50 mmol, ~2.2 mL)

o Formaldehyde (37% aq, 4.0 eq, 40 mmol, ~3.0 mL)
e 10% NaOH solution (for quenching)

Step-by-Step Procedure:

e Reagent Mixing: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, suspend 2-aminophenothiazine (2.14 g) in formic acid (2.2 mL). Stir at
room temperature for 5 minutes until a dark, homogeneous mixture begins to form.

o Aldehyde Addition: Slowly add the 37% aqueous formaldehyde solution (3.0 mL) dropwise
over 5 minutes. Caution: The reaction is mildly exothermic.

o Reflux: Heat the reaction mixture to 100 °C using an oil bath. Maintain reflux for 12—-16
hours. You will observe steady bubbling, which is the evolution of COz gas indicating the
reduction of the intermediate iminium ion.

e Quenching: Once CO:2 evolution ceases and TLC (Hexane:EtOAc 7:3) indicates complete
consumption of the starting material, cool the flask to 0 °C in an ice bath.

o Neutralization: Carefully add 10% aqueous NaOH dropwise until the pH of the solution
reaches 8.0. A precipitate will form.

o Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL). Wash the combined
organic layers with brine (30 mL), dry over anhydrous Na=SO4, and concentrate under
reduced pressure.

« Purification: Purify the crude residue via silica gel flash chromatography (Eluent:
Hexane/Ethyl Acetate 8:2) to yield 2-(N,N-dimethylamino)-10H-phenothiazine as a pale
yellow solid.
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Figure 2: Workflow for the Eschweiler-Clarke N,N-dimethylation of 2-aminophenothiazine.

Protocol B: Selective Synthesis of 10-Methyl-2-
aminophenothiazine

To avoid the intractable mixtures caused by direct alkylation of 2-aminophenothiazine, this
protocol utilizes 2-nitrophenothiazine as the starting material. The strong electron-withdrawing
nature of the nitro group prevents C-2 alkylation, while NaH efficiently activates the N-10
position [3].

Materials:
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2-Nitrophenothiazine (1.0 eq, 10 mmol, 2.44 g)

Sodium Hydride (60% dispersion in mineral oil, 1.5 eq, 15 mmol, 600 mg)

Methyl lodide (1.2 eq, 12 mmol, ~0.75 mL)

Anhydrous THF (30 mL)

10% Pd/C (catalyst for reduction)

Step-by-Step Procedure:

Deprotonation: Under an inert N2 atmosphere, dissolve 2-nitrophenothiazine (2.44 g) in
anhydrous THF (20 mL) in a flame-dried flask. Cool to 0 °C. Carefully add NaH (600 mg) in
small portions. Stir for 30 minutes at O °C until Hz evolution ceases and the dark red
phenothiazide anion is fully formed.

Alkylation: Add Methyl lodide (0.75 mL) dropwise. Allow the reaction to warm to room
temperature and stir for 2 hours.

Workup (Intermediate): Quench with saturated NH4Cl solution (10 mL). Extract with EtOAc (2
x 25 mL), dry over Na2S0Oa4, and concentrate to yield crude 10-methyl-2-nitrophenothiazine.

Reduction: Dissolve the crude intermediate in Methanol (30 mL). Add 10% Pd/C (250 mg).
Evacuate the flask and backfill with Hz gas (balloon pressure). Stir vigorously at room
temperature for 8 hours.

Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the
Celite pad with additional Methanol (20 mL).

Isolation: Concentrate the filtrate under reduced pressure and purify via recrystallization
(Ethanol) or flash chromatography to yield 10-methyl-2-aminophenothiazine.

References

Spectroscopic and electrochemical properties of 2-aminophenothiazine.Journal of
Photochemistry and Photobiology A: Chemistry. National Institutes of Health (NIH) / PMC.
Available at:[Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2704253/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14373083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Synthesis of Phenothiazines. VI. Certain 2-Substituted Phenothiazines and Their 10-
Aminoalkyl Derivatives.The Journal of Organic Chemistry. ACS Publications. Available at:
[Link]

» Novel Carvedilol Analogs that Suppress Store Overload Induced Ca2+ Release.Bioorganic &
Medicinal Chemistry. National Institutes of Health (NIH) / PMC. Available at:[Link]

» To cite this document: BenchChem. [Application Note: Regioselective N-Methylation of 2-
Aminophenothiazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14373083/docs#application-note-regioselective-n-
methylation-of-2-aminophenothiazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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